N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3,4-difluorobenzamide

• IUPAC Name: N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-3,4-difluorobenzamide
• InChI: InChI=1S/C18H16F2N2O2/c19-15-8-3-12(10-16(15)20)18(24)22-14-4-1-11(2-5-14)9-17(23)21-13-6-7-13/h1-5,8,10,13H,6-7,9H2,(H,21,23)(H,22,24)
• InChI Key: HAJZVRFIRBGTHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C18H16F2N2O2
• Molecular Weight: 330.3 g/mol

Description

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3,4-difluorobenzamide (N-CP-DFB) is a novel, biologically active compound that has been studied extensively in the field of medicinal chemistry. It is a cyclopropyl-substituted amide derivative of difluorobenzamide, and its structure has been used for the synthesis of a number of related compounds. Its biological activity has been studied in a variety of systems, including cell culture, animal models, and in vitro assays.

Mechanism of Action

The mechanism of action of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3,4-difluorobenzamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) enzyme activity. This enzyme is responsible for the production of prostaglandins, which are important mediators of inflammation. By inhibiting the activity of this enzyme, this compound is thought to reduce inflammation and other related symptoms.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In cell culture and animal models, it has been found to reduce inflammation and other related symptoms. In addition, it has been found to have anti-tumor and anti-viral activities in vitro assays. It has also been found to have anti-bacterial and anti-fungal activities, as well as antioxidant and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3,4-difluorobenzamide has a number of advantages and limitations for use in laboratory experiments. Its advantages include its relatively low cost, ease of synthesis, and wide range of biological activities. Its limitations include its relatively low solubility in water, and the fact that it is not as potent as some other compounds.

Future Directions

The potential future directions for research into N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3,4-difluorobenzamide are numerous. These include further investigation into its mechanism of action, as well as its potential therapeutic applications. Additionally, further research into its synthesis and structure-activity relationships could lead to the development of more potent and selective compounds. Finally, further research into its pharmacokinetics and pharmacodynamics could lead to the development of more effective and safe drug delivery methods.

Synthesis Methods

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3,4-difluorobenzamide has been synthesized by a variety of methods, including the use of cyclopropylmethyl bromide and difluorobenzamide. The most commonly used method is a two-step process involving the addition of cyclopropylmethyl bromide to difluorobenzamide, followed by an acid-catalyzed cyclization reaction. This method has been used to synthesize a number of related compounds, including this compound.

Scientific Research Applications

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3,4-difluorobenzamide has been studied extensively in the field of medicinal chemistry, and its biological activity has been investigated in a variety of systems. It has been found to have anti-inflammatory, anti-bacterial, and anti-fungal activities in cell culture and animal models. In addition, it has been found to have anti-tumor and anti-viral activities in vitro assays.